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Compound of Interest

Compound Name: GPR120 Agonist 3

Cat. No.: B608939

The responsible disposal of GPR120 Agonist 3, a selective research compound, is critical for
ensuring laboratory safety, environmental protection, and regulatory compliance. All waste
generated from procedures involving this agonist, including the pure compound, solutions, and
contaminated labware, must be treated as hazardous chemical waste unless explicitly
determined otherwise by your institution's Environmental Health and Safety (EHS) department.

[1][2]

Before beginning any disposal procedures, it is imperative to consult the specific Safety Data
Sheet (SDS) for GPR120 Agonist 3. The SDS provides detailed information regarding the
compound's specific hazards, handling requirements, and emergency protocols.

Compound Data Summary

The following table summarizes key quantitative data for a common version of GPR120 Agonist
[ll. This information is crucial for safe handling and for EHS personnel to manage disposal
correctly.
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Property Value Source

3-(4-((4-Fluoro-4'-methyl-(1,1'-
Synonym biphenyl)-2-yl)methoxy)- [3114]

phenyl)propanoic acid

CAS Number 1374516-07-0 [3][4]
Molecular Formula C23H21FO3 [31[4]
Molecular Weight 364.41 g/mol [3][4]
Form Powder [31[4]
Color White [31[4]
Solubility DMSO: 100 mg/mL [3114]
Storage Temperature 2-8°C (as powder) [3][4]

) Aliquot and freeze at -20°C;
Storage (Reconstituted) [3][5]
stable for up to 6 months.

Storage Class 11 - Combustible Solids [4]

Step-by-Step Disposal Protocol

This protocol provides a procedural framework for the safe disposal of GPR120 Agonist 3.
These steps are based on general hazardous waste guidelines and must be adapted to comply
with your specific institutional and local regulations.

Step 1: Personal Protective Equipment (PPE) and
Hazard Assessment

Before handling any waste, ensure you are wearing appropriate PPE. Given the limited specific
toxicity data, standard handling precautions for a research chemical of unknown hazards
should be followed.

e Gloves: Wear chemical-resistant gloves (e.g., nitrile).

o Eye Protection: Use safety glasses or goggles.[6]
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e Lab Coat: A standard laboratory coat is required.

» Ventilation: Handle the compound, especially in its powdered form, within a certified
chemical fume hood to prevent inhalation.[6]

Step 2: Waste Segregation at the Point of Generation

Proper segregation is essential to prevent accidental chemical reactions and ensure proper
disposal.[7] Do not mix GPR120 Agonist 3 waste with incompatible materials.[8] Maintain
separate, dedicated waste containers for each stream:

» Solid Waste: Collect all contaminated, non-sharp solid items. This includes gloves, pipette
tips, weighing papers, and empty vials.[8] For any remaining pure, unused powder, it is best
practice to dissolve it in a suitable solvent (like DMSQO) and dispose of it as liquid chemical
waste.

e Liquid Waste: Collect all aqueous and solvent-based solutions containing GPR120 Agonist
3 in a designated liquid hazardous waste container.[8] Do not pour any GPR120 Agonist 3
waste down the drain.[1][9]

o Sharps Waste: Dispose of any contaminated needles, syringes, or other sharps immediately
into a designated, puncture-resistant sharps container labeled for hazardous chemical
waste.[8][10]

Step 3: Waste Container Selection and Labeling

The integrity of the waste containment is critical for safety and compliance.

o Container Requirements: Use only leak-proof, chemically compatible containers with secure,
screw-on caps.[2][7] The container material must not react with the waste contents.[11]

o Labeling: All waste containers must be clearly and accurately labeled.[2][9] The label must
include:

o The words "Hazardous Waste"

o The full chemical name: "GPR120 Agonist 3" and any solvents or other components.
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o The primary hazard(s) associated with the contents (e.g., "Combustible,” "Toxic").

o The date when waste was first added to the container.

Step 4: Accumulation and Storage in a Satellite
Accumulation Area (SAA)

Hazardous waste must be stored safely at or near its point of generation in a designated
Satellite Accumulation Area (SAA).[9][11]

e Location: The SAA must be under the control of laboratory personnel.[2]

o Container Management: Keep waste containers securely closed at all times, except when
adding waste.[1][2]

» Storage Limits: Do not exceed the maximum volume limits for an SAA, which is typically 55
gallons for total hazardous waste and one quart for acutely toxic wastes.[2][9]

Step 5: Arranging for Final Disposal

The final disposal must be handled by trained professionals in accordance with federal, state,
and local regulations.

» Waste Pickup: Once a waste container is full, or if it has been in storage for the maximum
allowed time (typically up to one year), contact your institution's EHS department to schedule
a pickup.[2][8][11] A full container must be removed from the SAA within three days.[11]

o Record Keeping: Maintain accurate records of all hazardous waste generated and disposed
of. This documentation is essential for regulatory compliance under the Resource
Conservation and Recovery Act (RCRA).[7][10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper management and disposal
of GPR120 Agonist 3 waste, from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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